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Compound of Interest

Compound Name: Tetramethyltin

Cat. No.: B1198279

Tetramethyltin is a highly flammable and acutely toxic organotin compound that poses
significant health risks, being fatal if swallowed, inhaled, or in contact with skin.[1][2] Its
handling demands stringent adherence to safety protocols to mitigate exposure risks for all
laboratory personnel. This guide provides essential, procedural information for the safe
handling and disposal of tetramethyltin.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following equipment is
mandatory when handling tetramethyltin:

» Respiratory Protection: For any operation where inhalation of vapors may occur, a NIOSH-
certified respirator is required.[1] A full face-piece respirator with an organic vapor/acid gas
cartridge (yellow cartridge) or a Type A (brown) filter conforming to EN14387 is
recommended.[1][2] For emergencies or significant spills, a self-contained breathing
apparatus (SCBA) should be used.[1][3]

o Eye and Face Protection: Chemical safety goggles and a face shield are necessary to
protect against splashes.[1][3] Contact lenses should never be worn when handling this
chemical.[1][3]

» Hand Protection: Neoprene or nitrile rubber gloves are recommended for hand protection.[1]
[3] Given the high dermal toxicity, immediately remove and dispose of gloves if
contamination is suspected.
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» Body Protection: A flame-retardant and antistatic protective suit or lab coat should be worn
over personal clothing.[4] All skin must be covered. Wear appropriate protective clothing to
prevent any possibility of skin exposure.[2]

Exposure Limits and Physicochemical Properties

Adherence to established exposure limits is crucial for personnel safety. Engineering controls
and work practices must be designed to stay below these concentrations.

Parameter Value Source
OSHA PEL (TWA) 0.1 mg/m3 (as tin) [1][3][5]
ACGIH TLV (TWA) 0.1 mg/m3 (as tin) [5]
ACGIH TLV (STEL) 0.2 mg/m3 (as tin) [2]
NIOSH IDLH 25 mg/m3 (as tin) [2]
Flash Point -12°C/10.4 °F [2]
Boiling Point 74 -75°C/165.2 - 167 °F [2]
Melting Point -54 °C [ -65.2 °F [2]

OSHA PEL (Permissible Exposure Limit), TWA (Time-Weighted Average), ACGIH TLV
(Threshold Limit Value), STEL (Short-Term Exposure Limit), NIOSH IDLH (Immediately
Dangerous to Life or Health)

Operational and Disposal Plans
Safe Handling Protocol

All work with tetramethyltin must be conducted within a certified chemical fume hood to
minimize inhalation exposure.[2][6] The work area should be equipped with an emergency
eyewash station and a safety shower.[1][3]

Step-by-Step Handling Procedure:

e Preparation:
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o Ensure all required PPE is inspected and worn correctly before entering the designated
handling area.

o Verify that the chemical fume hood is functioning correctly.

o Assemble all necessary equipment (e.g., non-sparking tools, glassware, absorbent
materials for spills) inside the fume hood.[1][2][3]

 Aliquotting and Transfer:

o Ground and bond all containers and receiving equipment to prevent static electricity
discharge, which can ignite the flammable liquid.[1][2][3][4]

o Use only non-sparking tools for all transfers.[1][2][3][4]

o Perform all transfers slowly to minimize splashing and vapor generation.
e Post-Handling:

o Tightly close all containers immediately after use.[1][3][6]

o Decontaminate all surfaces within the fume hood.

o Remove PPE carefully, avoiding contact with contaminated surfaces, and dispose of it as
hazardous waste.

o Wash hands and any exposed skin thoroughly with soap and water after completing the
work.[1][3]

o Do not eat, drink, or smoke in the laboratory area.[1][3][4]

Emergency Response Workflow
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Personnel Exposure

Remove Victim Remove Contaminated Clothing Administer First Aid Seek Immediate
Rinse Area (15+ min) | (as per SDS) Medical Attention
Spill or Release

. q 2 Ensure Ventilation Contain & Absorb Spill Collect Waste in
Spill Detected Evacuate Area Notify Safety Officer (Fume Hood) (Inert Material) Sealed Container

Click to download full resolution via product page
Caption: Workflow for responding to a spill or personnel exposure involving tetramethyltin.

First Aid Measures:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.[1][2] If breathing has stopped, provide artificial respiration.

« Skin Contact: Immediately take off all contaminated clothing.[1][6] Rinse the affected skin
area with plenty of water and soap.[4] Fatal in contact with skin; seek immediate medical
attention.[1][7]

o Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15 minutes,
also under the eyelids. Seek immediate medical attention.[2]

e Ingestion: Rinse mouth. Do NOT induce vomiting.[2] Fatal if swallowed; call a poison control
center or doctor immediately.[1][2]

Storage and Disposal Plan

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,
sparks, and open flames.[1][2][3][6]
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e The storage area should be locked up and accessible only to authorized personnel.[1][3][4]

[6]

» Store away from incompatible materials such as oxidizing agents, air, and direct sunlight.[1]

[3]
o Use explosion-proof electrical equipment in the storage area.[1][3]
Disposal:

o All waste, including contaminated PPE, absorbent materials, and empty containers, must be
treated as hazardous waste.

» Dispose of contents and containers at a licensed and approved waste disposal facility in
accordance with all local, regional, and national regulations.[1][3][4]

e Do not dispose of waste into the sewer system or release it into the environment.[1][7]
Handle empty containers with care as they may contain flammable and toxic residual vapors.

[1]3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. gelest.com [gelest.com]

o 2. fishersci.com [fishersci.com]

o 3. gelest.com [gelest.com]

e 4. sigmaaldrich.com [sigmaaldrich.com]

e 5. TETRAETHYL TIN | Occupational Safety and Health Administration [osha.gov]
e 6. merckmillipore.com [merckmillipore.com]

e 7.s3.amazonaws.com [s3.amazonaws.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://www.sigmaaldrich.com/DE/en/sds/ALDRICH/481394?userType=undefined
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-808706&DocumentType=MSD&Language=EN&Country=GB
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://www.sigmaaldrich.com/DE/en/sds/ALDRICH/481394?userType=undefined
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
https://s3.amazonaws.com/gelest/sds/SNT7560_GHS+US_English+US.pdf
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://www.benchchem.com/product/b1198279?utm_src=pdf-custom-synthesis
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AC163980100&productDescription=TETRAMETHYLTIN%2C+99%25+10GR&vendorId=VN00032119&countryCode=US&language=en
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://www.sigmaaldrich.com/DE/en/sds/ALDRICH/481394?userType=undefined
https://www.osha.gov/chemicaldata/888
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-808706&DocumentType=MSD&Language=EN&Country=GB
https://s3.amazonaws.com/gelest/sds/SNT7560_GHS+US_English+US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Comprehensive Safety Protocol for Handling
Tetramethyltin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198279#personal-protective-equipment-for-
handling-tetramethyltin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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